molecular formula C12H21ClO3 B6239338 tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate CAS No. 2375268-68-9

tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate

Cat. No. B6239338
CAS RN: 2375268-68-9
M. Wt: 248.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate (TBOC) is a carboxylic acid ester that is commonly used in organic synthesis and chemical research. It is a versatile compound with a wide range of applications, including the synthesis of complex molecules, the study of chemical reactivity, and the development of new pharmaceuticals. TBOC is also used in the production of various pharmaceuticals and biotechnological products.

Mechanism of Action

Tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate is a carboxylic acid ester, and its mechanism of action is based on its ability to react with other compounds. tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate can react with a variety of compounds, including alcohols, amines, and aldehydes. The reaction of tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate with a compound will depend on the structure of the compound and the reaction conditions.
Biochemical and Physiological Effects
tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate has been studied for its biochemical and physiological effects. In laboratory studies, tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate has been shown to inhibit the growth of certain types of bacteria, fungi, and parasites. It has also been found to be effective against certain types of viruses. In addition, tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

Tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of different reactions. It is also relatively easy to synthesize and can be stored in a stable form. However, tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate is also a toxic compound, and it should be handled with care in the laboratory.

Future Directions

In the future, tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate could be used in the development of new pharmaceuticals and biotechnological products. It could also be used in the synthesis of complex molecules for use in drug discovery and development. tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate could also be used in the study of chemical reactivity and the development of new catalysts. Additionally, tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate could be used in the development of new materials for use in industrial processes. Finally, tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate could be used in the study of biochemical and physiological processes, such as the regulation of gene expression and the development of new therapeutic strategies.

Synthesis Methods

Tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate can be synthesized by a number of different methods, including the Williamson ether synthesis, the Grignard reaction, and the Claisen-Schmidt condensation. The Williamson ether synthesis is a two-step reaction that involves the reaction of a Grignard reagent with an alkyl halide to form an ether. The Grignard reaction involves the reaction of an alkyl halide with a metal halide to form an organometallic compound. The Claisen-Schmidt condensation is a three-step reaction that involves the reaction of an aldehyde or ketone with an ester to form an acylated product.

Scientific Research Applications

Tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate is a useful compound for scientific research. It can be used in the synthesis of complex molecules, the study of chemical reactivity, and the development of new pharmaceuticals. It is also used in the production of various pharmaceuticals and biotechnological products. tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate has been used in the synthesis of a variety of drugs, including antimalarials, antibiotics, and anti-cancer agents. In addition, tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate has been used in the synthesis of a variety of other organic compounds, including amines, alcohols, and aldehydes.

properties

{ "Design of the Synthesis Pathway": "The synthesis of tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "tert-butyl 4-hydroxyhexanoate", "thionyl chloride", "2-chloroethanol", "triethylamine", "sodium bicarbonate", "dichloromethane", "water" ], "Reaction": [ "The first step involves the reaction of tert-butyl 4-hydroxyhexanoate with thionyl chloride in dichloromethane to form tert-butyl 4-chlorohexanoate.", "Next, tert-butyl 4-chlorohexanoate is reacted with 2-chloroethanol and triethylamine in dichloromethane to form tert-butyl 4-(2-chloroethyl)hexanoate.", "The third step involves the reaction of tert-butyl 4-(2-chloroethyl)hexanoate with sodium bicarbonate and water in dichloromethane to form tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate." ] }

CAS RN

2375268-68-9

Product Name

tert-butyl 4-(2-chloroethyl)oxane-4-carboxylate

Molecular Formula

C12H21ClO3

Molecular Weight

248.7

Purity

95

Origin of Product

United States

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